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Compound of Interest

1-Methyl-1-(2-nitro-4-
Compound Name:
(trifluoromethyl)phenyl)hydrazine

Cat. No.: B040182

An In-depth Technical Guide on 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine. It is
intended for researchers, scientists, and professionals in the field of drug development and
synthetic chemistry.

Chemical and Physical Properties

1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine, also known as N-Methyl-N-[2-nitro-
4-(trifluoromethyl)phenyllhydrazine, is a substituted hydrazine derivative.[1] Its structure is
characterized by a phenyl ring substituted with a nitro group (-NO2) and a trifluoromethyl (-CFs3)
group, with a methylhydrazine moiety attached.[1] These electron-withdrawing substituents
enhance its stability and reactivity, making it a significant intermediate in organic synthesis.[1]
The compound is typically an orange crystalline solid.[2]
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Property Value Reference
CAS Number 120940-43-4 [1]I3]
Molecular Formula CsHsF3N302 [1][3]
Molecular Weight 235.16 g/mol [11[3]
Appearance Orange, Solid Crystalline [2]

Melting Point 64 - 67 °C [1][2]
Boiling Point 68 -70°C [1]

Density 1.47 g/cm3 [1]

Flash Point 135.6 °C [1]
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Synthesis and Experimental Protocols

The primary synthesis route for 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine is
through the alkylation of its corresponding phenylhydrazine precursor.[1]

General Experimental Protocol: Methylation of (2-nitro-4-
(trifluoromethyl)phenyl)hydrazine
» Dissolution: The precursor, (2-nitro-4-(trifluoromethyl)phenyl)hydrazine, is dissolved in a

polar aprotic solvent such as Tetrahydrofuran (THF).

» Addition of Base: A base, typically potassium carbonate (K2COs), is added to the solution.
The role of the base is to act as a scavenger for the acid byproduct generated during the
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reaction.[1]

» Addition of Methylating Agent: A methylating agent, such as methyl iodide (CHsl), is added to
the mixture. The lone pair of electrons on the hydrazine nitrogen attacks the electrophilic

methyl group.[1]

» Reaction Conditions: The reaction is stirred at a controlled temperature. The polar aprotic
solvent helps to stabilize the transition state, facilitating the nucleophilic attack.[1]

e Work-up and Purification: Upon completion, the reaction mixture is worked up to remove
salts and the solvent. The crude product is then purified, typically by recrystallization or
column chromatography, to yield the final compound.

(2-nitro-4-(trifluoromethyl)phenyl)hydrazine

Alkylation Purification

(Methylation) 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine
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Synthesis workflow for the target compound.

Chemical Reactions

This compound can undergo several types of chemical reactions, primarily involving its
functional groups: the nitro group, the hydrazine moiety, and the methyl group.[1]

e Reduction: The nitro group is susceptible to reduction, typically converting it to an amino
group (-NHz2). This transformation can be achieved using various reducing agents, such as
hydrazine hydrate, and is a common step in synthesizing more complex molecules.[1]

o Substitution: The hydrazine group can act as a nucleophile and participate in substitution
reactions, allowing for the introduction of different chemical moieties.[1]
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Oxidation: Under specific conditions, the methyl group attached to the hydrazine can be
oxidized to form corresponding oxides.[1]

Hydrazone Formation: Like other hydrazine derivatives, it can react with aldehydes and
ketones to form hydrazones. This reaction is fundamental in medicinal chemistry for creating
compounds with diverse biological activities.[4]

1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine

Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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